N-(oxan-2-yl)benzamide

• IUPAC Name: N-(oxan-2-yl)benzamide
• InChI: InChI=1S/C12H15NO2/c14-12(10-6-2-1-3-7-10)13-11-8-4-5-9-15-11/h1-3,6-7,11H,4-5,8-9H2,(H,13,14)
• InChI Key: ACJOIWBNYDPODS-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)NC(=O)C2=CC=CC=C2
• Molecular Formula: C12H15NO2
• DSSTOX Substance ID: DTXSID40395442
• Molecular Weight: 205.25 g/mol
• CAS RN: 15879-41-1

Description

“N-(oxan-2-yl)benzamide” is a chemical compound that belongs to the class of heterocyclic organic compounds. It has a molecular formula of C12H15NO2 and an average mass of 205.253 Da.

Synthesis Analysis

The synthesis of benzamide derivatives, such as “N-(oxan-2-yl)benzamide”, can be achieved through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is considered green, rapid, mild, and highly efficient.

Molecular Structure Analysis

The molecular structure of “N-(oxan-2-yl)benzamide” can be analyzed based on IR, 1H NMR, 13C NMR, and mass spectral data.

Chemical Reactions Analysis

The reaction for the preparation of benzamide derivatives involves direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth. This method provides active sites for the synthesis of benzamides.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(oxan-2-yl)benzamide” can be determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Scientific Research Applications

Synthesis and Chemical Transformations

N-(oxan-2-yl)benzamide derivatives have been explored in various synthetic pathways, leading to the production of novel compounds. For instance, N-(5,6,7,8-tetrahydro-2,5-dioxo-2H-1-benzopyran-3-yl)benzamides underwent an unprecedented transformation when treated with alkaline hydrogen peroxide, yielding N-(4-oxo-4,5,6,7-tetrahydro-1-benzofuran-2-yl)benzamides. These derivatives were further converted into 2-hydroxy-2-(4-oxo-2-phenyl-4,5-dihydro-1,3-oxazol-5-yl)cyclohexane-1,3-diones through dimethyldioxirane oxidation, showcasing the chemical versatility of N-(oxan-2-yl)benzamide structures in synthesizing complex organic molecules (Levai et al., 2002).

Catalytic Reactions

N-(oxan-2-yl)benzamide derivatives have also been utilized in catalytic processes to synthesize diverse compounds. A notable example includes the domino reaction between aryl aldehydes, hippuric acid, and acetic anhydride catalyzed by HPW@nano-SiO2 under microwave irradiation, leading to the efficient synthesis of N-(1-oxo-1H-inden-2-yl)benzamide derivatives. This process highlights the role of N-(oxan-2-yl)benzamide derivatives in facilitating catalytic reactions that contribute to the efficient and large-scale production of pharmacologically relevant compounds (Rostami et al., 2011).

Biological Applications

Beyond synthetic applications, N-(oxan-2-yl)benzamide derivatives have shown potential in biological contexts. For instance, a series of N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides, synthesized using antipyrine, were evaluated for their inhibitory potential against human recombinant alkaline phosphatase and ecto-5′-nucleotidases. These compounds demonstrated potential biological applications, highlighting the relevance of N-(oxan-2-yl)benzamide derivatives in medicinal chemistry for developing new therapeutic agents (Saeed et al., 2015).

Optical and Photo-Physical Studies

N-(oxan-2-yl)benzamide derivatives have been explored for their optical properties and photo-physical parameters. Novel fluorescein derivative dyes derived from N-(oxan-2-yl)benzamide structures were synthesized and demonstrated unique optical properties and photo-stability behaviors compared to standard fluorescein dyes. These findings suggest potential applications of N-(oxan-2-yl)benzamide derivatives in developing new materials for optical and photonic technologies (Fahmy et al., 2017).

Mechanism of Action

Target of Action

N-(oxan-2-yl)benzamide primarily targets human glucokinase (GK) . Glucokinase is a cytosolic enzyme that is primarily expressed in pancreatic β-cells and liver hepatocytes . It plays a crucial role in the regulation of carbohydrate metabolism .

Mode of Action

N-(oxan-2-yl)benzamide acts as an allosteric activator of human glucokinase . It binds to the allosteric site of the GK protein, leading to an increase in the catalytic action of GK . The compound’s interaction with GK protein’s allosteric site residues shows appreciable H-bond interactions with Arg63 residue of GK .

Biochemical Pathways

The activation of GK by N-(oxan-2-yl)benzamide enhances the transformation of glucose to glucose-6-phosphate with the aid of adenosinetriphosphate (ATP) . This process is a key step in the glycolysis pathway, which is the metabolic pathway that converts glucose into pyruvate. The free energy released in this process is used to form the high-energy molecules ATP and NADH.

Pharmacokinetics

The compound’s strong interaction with gk suggests it may have good bioavailability .

Result of Action

The activation of GK by N-(oxan-2-yl)benzamide leads to significant hypoglycemic effects, making it a potential therapeutic agent for type-2 diabetes (T2D) . The